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Introduction
Idrabiotaparinux is a long-acting, synthetic, biotinylated pentasaccharide that acts as an

indirect inhibitor of Factor Xa (FXa). Its anticoagulant effect is mediated through high-affinity

binding to antithrombin (AT), which potentiates the neutralization of FXa. A key feature of

idrabiotaparinux is its reversibility; the biotin moiety allows for rapid neutralization of its

anticoagulant activity by intravenous administration of avidin.[1][2] Although its clinical

development was discontinued for commercial reasons, idrabiotaparinux remains a valuable

tool for coagulation research due to its specific mechanism of action and long half-life.

These application notes provide an overview of the use of idrabiotaparinux in coagulation

research, including its mechanism of action, relevant in vitro and in vivo models, and key

quantitative data from clinical trials. Detailed experimental protocols are provided to guide

researchers in their studies.

Mechanism of Action
Idrabiotaparinux is a synthetic analog of the antithrombin-binding pentasaccharide sequence

of heparin.[1][3] It selectively binds to antithrombin, inducing a conformational change that

accelerates the inactivation of Factor Xa by several orders of magnitude.[4] This inhibition of

FXa disrupts the conversion of prothrombin to thrombin (Factor IIa), thereby preventing the

formation of fibrin clots. Unlike unfractionated heparin, idrabiotaparinux does not significantly
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inhibit thrombin. The biotin tag allows for specific and rapid reversal of its anticoagulant effect

by avidin, which binds to the biotin moiety and facilitates the clearance of the

idrabiotaparinux-avidin complex from circulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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